Cas no 2175979-08-3 (2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol)

• Product Name: 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol
• CAS No: 2175979-08-3
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6571148
• Update Time: 2025-11-01

2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol
• Cyclobutanol, 2-[methyl(6-methyl-4-pyrimidinyl)amino]-

• Inchi： 1S/C10H15N3O/c1-7-5-10(12-6-11-7)13(2)8-3-4-9(8)14/h5-6,8-9,14H,3-4H2,1-2H3
• InChI Key： LBMZHNLOPLMAKO-UHFFFAOYSA-N
• SMILES： C1(O)CCC1N(C)C1C=C(C)N=CN=1

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 360.7±42.0 °C(Predicted)
• pka: 14.54±0.40(Predicted)

Additional information on 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol

Introduction to 2-Methyl(6-Methylpyrimidin-4-yl)aminocyclobutan-1-ol (CAS No. 2175979-08-3)

2-Methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol, a compound with the CAS number 2175979-08-3, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutanol ring and a pyrimidine moiety, both of which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol is of particular interest due to its potential as a lead compound in drug discovery. The cyclobutanol ring provides rigidity and conformational constraint, which can enhance the compound's binding affinity to specific protein targets. Meanwhile, the pyrimidine moiety is known for its involvement in various biological processes, including nucleic acid metabolism and cell signaling pathways.

Recent studies have highlighted the potential of 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter receptors, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol exhibited significant activity in protecting neuronal cells from oxidative stress and apoptosis.

In addition to its neuroprotective properties, 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. A study published in Cancer Research reported that 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol effectively reduced tumor growth in xenograft models of breast cancer.

The pharmacokinetic properties of 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol have also been extensively studied. Initial findings suggest that this compound has favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral therapeutic agent. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Safety and toxicity profiles are critical considerations in the development of any new drug candidate. Preliminary toxicology studies have indicated that 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further comprehensive safety assessments are necessary to fully evaluate its long-term safety profile.

The synthesis of 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol has been optimized to improve yield and scalability. Various synthetic routes have been explored, with one notable approach involving a multistep process that includes the formation of the cyclobutanol ring followed by the introduction of the pyrimidine moiety. These synthetic advancements have facilitated the production of sufficient quantities of the compound for preclinical and clinical testing.

In conclusion, 2-methyl(6-methylpyrimidin-4-yl)aminocyclobutan-1-ol (CAS No. 2175979-08-3) represents a promising candidate for further investigation in multiple therapeutic areas. Its unique chemical structure, coupled with its potential biological activities, makes it an attractive lead compound for drug discovery efforts. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.